Cas no 503827-89-2 (2-Naphthalenecarboxylic acid, 7-(4-carboxyphenyl)-3-hydroxy-)

• Product Name: 2-Naphthalenecarboxylic acid, 7-(4-carboxyphenyl)-3-hydroxy-
• CAS No: 503827-89-2
• MF: C₁₈H₁₂O₅
• MW: 308.284885406494
• CID: 1568692
• PubChem ID: 57457046
• Update Time: 2025-04-21

2-Naphthalenecarboxylic acid, 7-(4-carboxyphenyl)-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylic acid, 7-(4-carboxyphenyl)-3-hydroxy-
• 503827-89-2
• SCHEMBL1250065
• DB-207843
• 7-(4-Carboxyphenyl)-3-hydroxy-2-naphthalenecarboxylic acid

• Inchi： 1S/C18H12O5/c19-16-9-13-6-5-12(7-14(13)8-15(16)18(22)23)10-1-3-11(4-2-10)17(20)21/h1-9,19H,(H,20,21)(H,22,23)
• InChI Key： SMMRUUMCMIXOCL-UHFFFAOYSA-N
• SMILES： OC1C(C(=O)O)=CC2=CC(=CC=C2C=1)C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 308.06846
• Monoisotopic Mass: 308.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• PSA: 94.83